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Abstract

Beryllium diiodide (Belz) is a halide of beryllium with unique chemical properties stemming
from the high charge density of the Be2* cation. This document provides a comprehensive
overview of the chemical and physical properties of beryllium diiodide, detailed experimental
protocols for its synthesis and purification, and an exploration of its reactivity and structural
characteristics. This guide is intended to serve as a technical resource for researchers and
professionals in chemistry and materials science.

Core Chemical Properties

Beryllium diiodide is a hygroscopic, colorless, needle-like crystalline solid.[1] It is
characterized by its strong Lewis acidity and reactivity, particularly with water and other
halogens.[1][2] Unlike many metal-nonmetal compounds which are typically ionic, beryllium
diiodide exhibits significant covalent character in its bonding due to the similar
electronegativities of beryllium and iodine.[3][4]

Physical and Thermochemical Data

The key physical and thermochemical properties of beryllium diiodide are summarized in the
tables below.

Table 1: Physical Properties of Beryllium Diiodide
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Property Value References
Molecular Formula Bel2 [5]
Molar Mass 262.821 g/mol [1]
Appearance Colorless needle-like crystals [1]
Density 4.325 g/cm? [1]
Melting Point 480 °C (753 K) [1]
Boiling Point 590 °C (863 K) [1]
Crystal Structure Orthorhombic (a-form), o
Tetragonal (3-form)
Table 2: Thermochemical Data for Beryllium Diiodide
Property Value References

Standard Molar Enthalpy of
Formation (AfHG )

-192.62 kJ/mol

[1]

Gibbs Free Energy of
Formation (AfG©)

-210 kJ/mol

[1]

Standard Molar Entropy
(S©29)

130 J/(mol-K)

[1]

Heat Capacity (C)

71.14 J/(mol-K)

[1]

Solubility

Beryllium diiodide's solubility is marked by its high reactivity.

Table 3: Solubility of Beryllium Diiodide

© 2025 BenchChem. All rights reserved. 2/10

Tech Support


https://www.guidechem.com/guideview/lab/is-beryllium-diiodide-polar-or-nonpolar.html
https://www.researchgate.net/publication/250501745_ChemInform_Abstract_Crystal_Modifications_of_Beryllium_Dihalides_BeCl2_BeBr2_and_BeI2
https://www.researchgate.net/publication/250501745_ChemInform_Abstract_Crystal_Modifications_of_Beryllium_Dihalides_BeCl2_BeBr2_and_BeI2
https://www.researchgate.net/publication/250501745_ChemInform_Abstract_Crystal_Modifications_of_Beryllium_Dihalides_BeCl2_BeBr2_and_BeI2
https://www.researchgate.net/publication/250501745_ChemInform_Abstract_Crystal_Modifications_of_Beryllium_Dihalides_BeCl2_BeBr2_and_BeI2
https://www.researchgate.net/publication/250501745_ChemInform_Abstract_Crystal_Modifications_of_Beryllium_Dihalides_BeCl2_BeBr2_and_BeI2
https://www.researchgate.net/publication/250501745_ChemInform_Abstract_Crystal_Modifications_of_Beryllium_Dihalides_BeCl2_BeBr2_and_BeI2
https://www.benchchem.com/product/b1593921?utm_src=pdf-body
https://www.researchgate.net/publication/250501745_ChemInform_Abstract_Crystal_Modifications_of_Beryllium_Dihalides_BeCl2_BeBr2_and_BeI2
https://www.researchgate.net/publication/250501745_ChemInform_Abstract_Crystal_Modifications_of_Beryllium_Dihalides_BeCl2_BeBr2_and_BeI2
https://www.researchgate.net/publication/250501745_ChemInform_Abstract_Crystal_Modifications_of_Beryllium_Dihalides_BeCl2_BeBr2_and_BeI2
https://www.researchgate.net/publication/250501745_ChemInform_Abstract_Crystal_Modifications_of_Beryllium_Dihalides_BeCl2_BeBr2_and_BeI2
https://www.benchchem.com/product/b1593921?utm_src=pdf-body
https://www.benchchem.com/product/b1593921?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1593921?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Solvent Solubility Notes References
) Forms hydroiodic
Water Reacts violently ) [2]
acid.
Ethanol Soluble [1]
) Forms a dietherate
Diethyl ether Soluble [1]

complex.

Carbon Disulfide
(CS2)

Slightly soluble

[1]

Benzene

Insoluble

[6]

Toluene

Insoluble

[7]

Structure and Polymorphism

Beryllium diiodide is known to exist in at least two crystalline forms, or polymorphs: an a-form

and a B-form.[1] Both structures are based on tetrahedral Be2* centers that are interconnected

by doubly bridging iodide ligands.[1]

» a-Beryllium Diiodide: This form consists of edge-sharing polytetrahedra, creating infinite

chains.[1] It crystallizes in the orthorhombic system, space group lbam.[1]

o [(-Beryllium Diiodide: This high-temperature form has a structure resembling zinc iodide,

with interconnected adamantane-like cages.[1]

The relationship between these two forms can be visualized as a phase transition dependent

on temperature.
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Polymorphic Relationship of Bel2

a-Belz (Orthorhombic)
Edge-sharing polytetrahedra

High Ten%eraturei Cooling

-Belz (Tetragonal)
Adamantane-like cages

Click to download full resolution via product page
Fig. 1: Polymorphic relationship of Beryllium Diiodide.

Experimental Protocols

Caution: Beryllium and its compounds are toxic and carcinogenic. All procedures should be
carried out in a well-ventilated fume hood with appropriate personal protective equipment.

Synthesis of Anhydrous Beryllium Diiodide from the
Elements

This protocol is adapted from the work of Buchner et al. (2018).[8]

Materials:

Beryllium powder

lodine (I2)

Quartz ampoule

Schlenk line

Heating mantle
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e Bunsen burner
Procedure:

e Place beryllium powder and iodine into a quartz ampoule. To prevent explosive reactions
from direct contact at high temperatures, the reactants should be physically separated within
the ampoule initially.[8]

e Evacuate the ampoule using a Schlenk line.
e Seal the ampoule under vacuum.

o Gently heat the end of the ampoule containing the iodine to approximately 200 °C to sublime
the iodine, allowing it to deposit onto the beryllium powder at the other end of the ampoule.

[8]

e Once the reactants are mixed, heat the entire ampoule to 400 °C for 24 hours in a heating
mantle or furnace.[8]

 After the reaction is complete, allow the ampoule to cool to room temperature.

o The resulting beryllium diiodide can be purified by sublimation within the sealed ampoule.
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Synthesis of Belz from Elements
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Fig. 2: Experimental workflow for the synthesis of Bel.

Synthesis via Reaction with Beryllium Metal and lodine
Vapor
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An alternative method involves the direct reaction of beryllium metal with iodine vapor at
elevated temperatures.

Procedure:
e Place beryllium metal in a reaction tube.

» Pass a stream of iodine vapor over the beryllium metal at a temperature between 500 °C and
700 °C.[1]

o Beryllium diiodide will form as a solid product.

Reactivity
Reaction with Halogens

Beryllium diiodide readily reacts with other halogens, where the iodine is displaced by the
more reactive halogen.[1]

e With Fluorine: Belz + F2 » BeF2 + I2Fx
¢ With Chlorine: Bel2 + Cl2 - BeClz + ICI

e \With Bromine: Bel2 + Br2 —» BeBrz2 + IBr

Halogen Exchange Reactions of Belz

Bel2

+ F2 + Cl2 + Br2

COMCOIRCD

Click to download full resolution via product page
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Fig. 3: Reactivity of Bel> with other halogens.

Formation of Etherate Complexes

In the presence of Lewis bases such as diethyl ether, beryllium diiodide forms stable adducts.

[1]
Reaction: Belz + 2 O(CzHs)2 — Bel2(O(CzHs)2)2[1]
The ether ligands in this complex can be displaced by other, stronger Lewis bases.[1]

Applications

A significant application of beryllium diiodide is in the preparation of high-purity beryllium
metal.[1] This is achieved through the thermal decomposition of beryllium diiodide on a hot
tungsten filament, a process known as the van Arkel-de Boer process.

Production of High-Purity Beryllium

Belz(g)

&Jecomposition

Hot Tungsten Filament

Deposion i Release
High-Purity Be(s) 12(g)

Click to download full resolution via product page
Fig. 4: Logical relationship in high-purity Be production.

Safety and Handling
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Beryllium and its compounds are classified as Group 1 carcinogens by the International Agency
for Research on Cancer (IARC). Inhalation of beryllium-containing dusts can lead to a chronic,
debilitating, and sometimes fatal lung disease known as berylliosis. All handling of beryllium
diiodide should be conducted in a manner that minimizes the generation of dust and aerosols.
Appropriate respiratory protection and personal protective equipment must be used. Beryllium
diiodide is also highly reactive with moisture and should be handled under inert atmosphere
conditions (e.g., in a glovebox).

Conclusion

Beryllium diiodide is a reactive inorganic compound with a rich and complex chemistry. Its
properties are largely dictated by the small, highly charged beryllium cation. While its toxicity
necessitates careful handling, its utility in the synthesis of other beryllium compounds and in
the production of high-purity beryllium metal makes it a compound of significant interest to the
research and industrial communities. This guide has provided a foundational understanding of
its properties, synthesis, and reactivity, intended to aid professionals in their work with this
unique material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Beryllium Diiodide: A Technical Guide to its Chemical
Properties and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1593921#beryllium-diiodide-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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